Cas no 832744-37-3 (Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-)

• Product Name: Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-
• CAS No: 832744-37-3
• MF: C₃₀H₁₈
• MW: 378.463927745819
• CID: 673781
• PubChem ID: 71415702
• Update Time: 2025-04-19

Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-
• 1-(2-phenylethynyl)-3-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene
• 832744-37-3
• 1-(Phenylethynyl)-3-{[4-(phenylethynyl)phenyl]ethynyl}benzene
• DTXSID00835112

• Inchi： 1S/C30H18/c1-3-8-25(9-4-1)14-15-27-16-18-28(19-17-27)21-23-30-13-7-12-29(24-30)22-20-26-10-5-2-6-11-26/h1-13,16-19,24H
• InChI Key： QSZJPNZZKLGIRX-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC(C#CC3C=CC=CC=3)=CC=2)C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 378.140850574g/mol
• Monoisotopic Mass: 378.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų